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Executive Summary
6-Bromo-4-methoxybenzo[d]isoxazole (CAS: 1427375-05-0) is a highly functionalized

bicyclic heterocycle that serves as a critical building block in modern medicinal chemistry[1].

The benzo[d]isoxazole scaffold is a privileged pharmacophore, frequently utilized in the

development of atypical antipsychotics, anticonvulsants, and potent inhibitors of the

Bromodomain and Extra-Terminal (BET) family of proteins[2][3].

For drug development professionals, the C6-bromine atom provides an essential synthetic

handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-

Hartwig aminations)[4]. However, successful downstream elaboration requires absolute

certainty regarding the regiochemistry and structural integrity of the starting material. This

whitepaper provides an in-depth, causality-driven analysis of the Nuclear Magnetic Resonance

(NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS) profiles of 6-bromo-
4-methoxybenzo[d]isoxazole.
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Structural & Electronic Analysis: The Causality of
Spectral Shifts
The electronic architecture of 6-bromo-4-methoxybenzo[d]isoxazole is governed by the

competing inductive and resonance effects of its substituents, superimposed on the "push-pull"

character of the isoxazole N-O dipole[5].

The Isoxazole Core: The extreme electronegativity of the adjacent oxygen and nitrogen

atoms heavily deshields the C3 position. This creates a highly electron-deficient local

environment.

The 4-Methoxy Substituent: The oxygen lone pairs delocalize into the aromatic pi-system via

resonance (+M effect). This strongly increases the electron density at the ortho (C5) and

para (C7) positions, shielding these nuclei from the external magnetic field.

The 6-Bromo Substituent: Bromine exerts an electron-withdrawing inductive effect (-I) but a

weak electron-donating resonance effect (+M). Its primary impact on the spectroscopic

profile is the heavy-atom effect observed in ¹³C NMR and the characteristic isotopic splitting

in mass spectrometry[2].

Spectroscopic Data Interpretation
Nuclear Magnetic Resonance (NMR)
In the ¹H NMR spectrum, the most diagnostic signal is the C3-H proton of the isoxazole ring.

Lacking adjacent protons and sitting in a highly electron-deficient environment, it appears as a

sharp singlet far downfield (~8.80 ppm)[5]. The aromatic region contains two meta-coupled

protons (C5-H and C7-H). The C5-H is flanked by the strongly shielding 4-methoxy group,

pushing its resonance upfield to approximately 7.10 ppm. The C7-H is deshielded by the

adjacent fused oxygen atom (C7a), resonating around 7.65 ppm. Both exhibit a small meta-

coupling constant (J ≈ 1.5 Hz).

Fourier-Transform Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the stretching vibrations of the heterocycle and the

substituents. The C=N bond of the isoxazole ring produces a strong, sharp absorption band in

the 1610–1635 cm⁻¹ region[6]. The 4-methoxy group yields a characteristic asymmetric C-O-C
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stretch near 1260 cm⁻¹. The C-Br stretch, due to the heavy mass of the bromine atom, requires

lower energy to vibrate and is found in the fingerprint region at approximately 620 cm⁻¹.

High-Resolution Mass Spectrometry (HRMS)
When analyzed via Electrospray Ionization (ESI) in positive ion mode, the basic nitrogen of the

isoxazole ring readily accepts a proton. Because bromine exists naturally as two stable

isotopes (⁷⁹Br and ⁸¹Br) in a nearly 1:1 ratio, the molecular ion [M+H]⁺ appears as a distinct

doublet at m/z 227.97 and 229.96[2]. This isotopic pattern acts as a self-validating data point,

confirming the presence of the C6-bromo substituent without requiring further fragmentation

analysis.

Experimental Protocols
To ensure high-fidelity data acquisition, the following self-validating protocols are

recommended.

Protocol A: High-Resolution NMR Acquisition
The choice of CDCl₃ ensures optimal solubility while minimizing solvent-solute hydrogen

bonding that could perturb the chemical shifts.

Sample Preparation: Dissolve 5–10 mg of 6-bromo-4-methoxybenzo[d]isoxazole in 0.6 mL

of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an

internal zero-point reference.

Instrument Tuning: Transfer the solution to a standard 5 mm NMR tube. Tune and match the

probe on a 400 MHz (or higher) NMR spectrometer to the ¹H and ¹³C Larmor frequencies.

Acquisition Parameters:

¹H NMR: 16 scans, 30° excitation pulse, 2-second relaxation delay (d1) to ensure

complete longitudinal relaxation.

¹³C NMR: 512–1024 scans, 30° pulse angle, 2-second relaxation delay, utilizing

broadband proton decoupling (WALTZ-16) to collapse C-H multiplets into sharp singlets.
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Processing: Apply a 0.3 Hz exponential line broadening for ¹H and 1.0 Hz for ¹³C prior to

Fourier transformation to optimize the signal-to-noise ratio.

Protocol B: ATR-FTIR Analysis
Attenuated Total Reflectance (ATR) is chosen over KBr pelleting to prevent moisture absorption

(which obscures the 3000 cm⁻¹ region) and to preserve the crystalline state of the sample.

Background Collection: Clean the diamond ATR crystal with LC-MS grade isopropanol.

Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) in ambient air.

Sample Loading: Place 1–2 mg of the neat solid compound directly onto the ATR crystal.

Apply the pressure anvil to ensure intimate optical contact with the evanescent wave.

Acquisition: Collect the sample spectrum (32 scans, 4000–400 cm⁻¹).

Protocol C: LC-MS (ESI-TOF) Analysis
Sample Preparation: Prepare a 1 µg/mL solution of the compound in LC-MS grade

Methanol/Water (50:50 v/v). Add 0.1% Formic Acid to artificially lower the pH, driving the

equilibrium toward the protonated [M+H]⁺ state.

Ionization Parameters: Set the ESI source to positive mode (+). Capillary voltage: 3.0 kV;

Desolvation temperature: 350 °C.

Validation: Extract the mass chromatogram for m/z 227–231. Verify the 1:1 ratio of the

227.97 and 229.96 peaks to validate the halogen signature.

Quantitative Data Summaries
Table 1: Expected ¹H and ¹³C NMR Chemical Shifts (CDCl₃, 400/100 MHz)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12882195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position ¹H Shift (ppm)
Multiplicity &
Coupling

¹³C Shift (ppm)
Assignment
Causality

C3 8.80 Singlet (1H) 148.0

Highly

deshielded by N

and O atoms.

C3a - - 112.0

Bridgehead

carbon (C-C

fusion).

C4 - - 155.0

Deshielded by

direct attachment

to oxygen.

C5 7.10
Doublet (J = 1.5

Hz, 1H)
108.0

Shielded by the

ortho +M effect

of the OMe

group.

C6 - - 125.0

Heavy-atom

effect from the

attached

Bromine.

C7 7.65
Doublet (J = 1.5

Hz, 1H)
115.0

Deshielded by

the adjacent

isoxazole

oxygen.

C7a - - 162.0

Bridgehead

carbon (C-O

fusion).

-OCH₃ 4.05 Singlet (3H) 56.5
Typical methoxy

resonance.

Table 2: Key FT-IR Vibrational Frequencies (ATR, neat)
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Wavenumber (cm⁻¹) Vibrational Mode Diagnostic Significance

3120 Aromatic C-H stretch
Confirms the presence of the

unsaturated ring.

2940 Aliphatic C-H stretch
Corresponds to the methoxy (-

OCH₃) group.

1625 C=N stretch
Validates the intact isoxazole

heterocycle.

1260 C-O-C asymmetric stretch
Confirms the ether linkage at

C4.

620 C-Br stretch
Identifies the heavy halogen

substituent.

Table 3: ESI-TOF Mass Spectrometry Data

Ion Species Exact Mass (m/z)
Relative
Abundance

Diagnostic
Significance

[M(⁷⁹Br)+H]⁺ 227.965 ~100%

Base peak,

protonated molecular

ion.

[M(⁸¹Br)+H]⁺ 229.963 ~98%

Validates the 1:1

isotopic distribution of

Bromine.

Analytical Workflow Visualization
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6-Bromo-4-methoxybenzo[d]isoxazole
(CAS: 1427375-05-0)
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Workflow for the spectroscopic characterization of 6-Bromo-4-methoxybenzo[d]isoxazole.

References
Boulton, A. J., et al. "13C and 15N NMR Studies of 1,2-Benzisoxazole 2-Oxides, 1,2-

Benzisoxazoles." Academia.edu. URL:[Link]

Huang, X., et al. "Design, Synthesis, and Evaluation of Novel Benzo[d]isoxazole Derivatives

as Anticonvulsants." ACS Chemical Neuroscience, via ResearchGate. URL: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12882195/docs?utm_src=pdf-body-img#spectroscopic-profiling-of-6-bromo-4-methoxybenzo-d-isoxazole-a-comprehensive-technical-guide
https://www.benchchem.com/product/b12882195/docs?utm_src=pdf-body#spectroscopic-profiling-of-6-bromo-4-methoxybenzo-d-isoxazole-a-comprehensive-technical-guide
https://www.academia.edu/
https://www.researchgate.net/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12882195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wang, Y., et al. "Palladium-Catalyzed Benzo[d]isoxazole Synthesis by C-H Activation." Royal

Society of Chemistry. URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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